1-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-fluorophenyl)thio)butan-1-one

• IUPAC Name: 1-[4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-(4-fluorophenyl)sulfanylbutan-1-one
• InChI: InChI=1S/C21H21ClFN3OS2/c22-15-3-8-18-19(14-15)29-21(24-18)26-11-9-25(10-12-26)20(27)2-1-13-28-17-6-4-16(23)5-7-17/h3-8,14H,1-2,9-13H2
• InChI Key: JPMJXYCOKIRUMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)Cl)C(=O)CCCSC4=CC=C(C=C4)F
• Molecular Formula: C21H21ClFN3OS2
• Molecular Weight: 450.0 g/mol

Description

1-(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-fluorophenyl)thio)butan-1-one is a useful research compound. Its molecular formula is C21H21ClFN3OS2 and its molecular weight is 449.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, sharing structural similarities with the query compound, was synthesized and characterized by various spectroscopic methods and single crystal XRD data, revealing its crystal structure and intermolecular interactions (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Biological Evaluation

• Research on a related compound, 5-(2-Cyclopropylaminopyrimidin-4-yl)-4-(thiophenyl)thiazole derivatives, demonstrated pesticidal activities against mosquito larvae and a phytopathogenic fungus, showcasing the potential of thiazole derivatives in pest and disease control (Choi et al., 2015).

Antidepressant Potential

• A study on 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives, which are structurally related, indicated potential as antidepressants. They exhibit dual activity at 5-HT1A serotonin receptors and serotonin transporter, suggesting a new class of antidepressant drugs (Martínez et al., 2001).

Pharmaceutical Synthesis

• In the synthesis of Flunarizine, a drug belonging to calcium channel blockers, 1-[bis(4-fluorophenyl)methyl]4-[(2E)-3-phenylprop-2-en-1-yl]piperazine was used as a key intermediate, highlighting the utility of such compounds in pharmaceutical synthesis (Shakhmaev, Sunagatullina, & Zorin, 2016).

Intermolecular Interactions

• The study of 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines showed that similar molecular structures can have different intermolecular interactions, which is crucial in understanding drug interactions and stability (Mahesha et al., 2019).

Antimicrobial and Antiviral Activities

• Norfloxacin derivatives, including a 7-(4-amino-2-fluorophenyl)piperazin derivative, were synthesized and screened for their antimicrobial and antiurease activities, demonstrating the significance of such compounds in combating microbial infections (Menteşe et al., 2013).

Allosteric Enhancer Activity

• The synthesis of 2-amino-3-(4-chlorobenzoyl)-4-[N-(substituted) piperazin-1-yl]thiophenes explored their role as allosteric enhancers of the A1 adenosine receptor, underlining their potential in modulating receptor activity (Romagnoli et al., 2008).